Cas no 1116-15-0 (L-Aspartic acid, N-(1-oxooctadecyl)-)

L-Aspartic acid, N-(1-oxooctadecyl)- structure
1116-15-0 structure
Product Name:L-Aspartic acid, N-(1-oxooctadecyl)-
CAS No:1116-15-0
MF:C22H41NO5
MW:399.564647436142
CID:97265
PubChem ID:15546269
Update Time:2025-04-19

L-Aspartic acid, N-(1-oxooctadecyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Aspartic acid, N-(1-oxooctadecyl)-
    • (2S)-2-(octadecanoylamino)butanedioic acid
    • DTXSID20573943
    • SCHEMBL1713210
    • N-Octadecanoyl-L-aspartic acid
    • 1116-15-0
    • n-stearoyl aspartic acid
    • DTXCID40524715
    • Inchi: 1S/C22H41NO5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(24)23-19(22(27)28)18-21(25)26/h19H,2-18H2,1H3,(H,23,24)(H,25,26)(H,27,28)/t19-/m0/s1
    • InChI Key: XWECHXDFKBPXQY-IBGZPJMESA-N
    • SMILES: O=C(CCCCCCCCCCCCCCCCC)N[C@H](C(=O)O)CC(=O)O

Computed Properties

  • Exact Mass: 399.29863
  • Monoisotopic Mass: 399.29847341g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 20
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 103.7
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd